![molecular formula C11H21NO2 B7453570 N-cyclohexyl-N-ethyl-2-hydroxypropanamide](/img/structure/B7453570.png)
N-cyclohexyl-N-ethyl-2-hydroxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-N-ethyl-2-hydroxypropanamide, also known as CHEP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CHEP is a derivative of the widely used drug gabapentin, which is commonly used to treat epilepsy and neuropathic pain. However, CHEP has been found to have unique properties that make it a promising candidate for research in various fields.
Mechanism of Action
The exact mechanism of action of N-cyclohexyl-N-ethyl-2-hydroxypropanamide is not fully understood, but it is believed to act on the gamma-aminobutyric acid (GABA) system in the brain. GABA is a neurotransmitter that plays a role in the regulation of pain sensation, anxiety, and sleep. This compound is thought to enhance the activity of GABA, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In addition to its analgesic properties, it has been shown to have anti-inflammatory effects and may also have neuroprotective properties. These effects make it a promising candidate for research into the treatment of various neurological and inflammatory disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-N-ethyl-2-hydroxypropanamide in laboratory experiments is that it is relatively easy to synthesize and can be obtained in large quantities. It also has a low toxicity profile, which makes it safer to handle than some other compounds. However, one limitation is that its exact mechanism of action is not fully understood, which may make it more difficult to interpret experimental results.
Future Directions
There are a number of potential future directions for research into N-cyclohexyl-N-ethyl-2-hydroxypropanamide. One area of interest is in the development of new pain medications. This compound's analgesic properties make it a promising candidate for the development of drugs that can treat chronic pain without the risk of addiction or other side effects. Another potential area of research is in the treatment of neurological disorders such as epilepsy and anxiety. Finally, research into the anti-inflammatory and neuroprotective properties of this compound may lead to new treatments for conditions such as Alzheimer's disease and multiple sclerosis.
Synthesis Methods
N-cyclohexyl-N-ethyl-2-hydroxypropanamide can be synthesized through a multi-step process that involves the reaction of cyclohexylamine and ethyl chloroformate to form N-cyclohexyl-N-ethylcarbamoyl chloride. This intermediate is then reacted with 2-hydroxypropanamide to yield this compound. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory equipment.
Scientific Research Applications
N-cyclohexyl-N-ethyl-2-hydroxypropanamide has been shown to have a variety of potential applications in scientific research. One area of interest is in the study of pain and its underlying mechanisms. This compound has been found to have analgesic properties, meaning it can reduce pain sensation. This makes it a promising candidate for research into the development of new pain medications.
Properties
IUPAC Name |
N-cyclohexyl-N-ethyl-2-hydroxypropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-3-12(11(14)9(2)13)10-7-5-4-6-8-10/h9-10,13H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXPDXEJUBACFCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)C(=O)C(C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.